Cas no 1545510-85-7 (5-(2,5-Dihydro-1h-pyrrol-3-yl)-1-methyl-1h-pyrazole)

5-(2,5-Dihydro-1h-pyrrol-3-yl)-1-methyl-1h-pyrazole structure
1545510-85-7 structure
Product Name:5-(2,5-Dihydro-1h-pyrrol-3-yl)-1-methyl-1h-pyrazole
CAS No:1545510-85-7
MF:C8H11N3
MW:149.193041086197
CID:5712309
PubChem ID:81920816
Update Time:2025-07-16

5-(2,5-Dihydro-1h-pyrrol-3-yl)-1-methyl-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

    • AKOS020902976
    • 1545510-85-7
    • 5-(2,5-DIHYDRO-1H-PYRROL-3-YL)-1-METHYL-1H-PYRAZOLE
    • EN300-1072092
    • 1H-Pyrazole, 5-(2,5-dihydro-1H-pyrrol-3-yl)-1-methyl-
    • 5-(2,5-Dihydro-1h-pyrrol-3-yl)-1-methyl-1h-pyrazole
    • Inchi: 1S/C8H11N3/c1-11-8(3-5-10-11)7-2-4-9-6-7/h2-3,5,9H,4,6H2,1H3
    • InChI Key: XMDIGDWCGRPXCC-UHFFFAOYSA-N
    • SMILES: N1CC=C(C2=CC=NN2C)C1

Computed Properties

  • Exact Mass: 149.095297364g/mol
  • Monoisotopic Mass: 149.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 29.8Ų

Experimental Properties

  • Density: 1.20±0.1 g/cm3(Predicted)
  • Boiling Point: 303.4±30.0 °C(Predicted)
  • pka: 9.38±0.40(Predicted)

5-(2,5-Dihydro-1h-pyrrol-3-yl)-1-methyl-1h-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1072092-0.05g
5-(2,5-dihydro-1H-pyrrol-3-yl)-1-methyl-1H-pyrazole
1545510-85-7 95%
0.05g
$1129.0 2023-10-28
Enamine
EN300-1072092-0.1g
5-(2,5-dihydro-1H-pyrrol-3-yl)-1-methyl-1H-pyrazole
1545510-85-7 95%
0.1g
$1183.0 2023-10-28
Enamine
EN300-1072092-0.25g
5-(2,5-dihydro-1H-pyrrol-3-yl)-1-methyl-1H-pyrazole
1545510-85-7 95%
0.25g
$1235.0 2023-10-28
Enamine
EN300-1072092-0.5g
5-(2,5-dihydro-1H-pyrrol-3-yl)-1-methyl-1H-pyrazole
1545510-85-7 95%
0.5g
$1289.0 2023-10-28
Enamine
EN300-1072092-1.0g
5-(2,5-dihydro-1H-pyrrol-3-yl)-1-methyl-1H-pyrazole
1545510-85-7
1g
$1343.0 2023-06-10
Enamine
EN300-1072092-2.5g
5-(2,5-dihydro-1H-pyrrol-3-yl)-1-methyl-1H-pyrazole
1545510-85-7 95%
2.5g
$2631.0 2023-10-28
Enamine
EN300-1072092-5.0g
5-(2,5-dihydro-1H-pyrrol-3-yl)-1-methyl-1H-pyrazole
1545510-85-7
5g
$3894.0 2023-06-10
Enamine
EN300-1072092-10.0g
5-(2,5-dihydro-1H-pyrrol-3-yl)-1-methyl-1H-pyrazole
1545510-85-7
10g
$5774.0 2023-06-10
Enamine
EN300-1072092-1g
5-(2,5-dihydro-1H-pyrrol-3-yl)-1-methyl-1H-pyrazole
1545510-85-7 95%
1g
$1343.0 2023-10-28
Enamine
EN300-1072092-5g
5-(2,5-dihydro-1H-pyrrol-3-yl)-1-methyl-1H-pyrazole
1545510-85-7 95%
5g
$3894.0 2023-10-28

5-(2,5-Dihydro-1h-pyrrol-3-yl)-1-methyl-1h-pyrazole Related Literature

Additional information on 5-(2,5-Dihydro-1h-pyrrol-3-yl)-1-methyl-1h-pyrazole

Recent Advances in the Study of 5-(2,5-Dihydro-1H-pyrrol-3-yl)-1-methyl-1H-pyrazole (CAS: 1545510-85-7)

The compound 5-(2,5-Dihydro-1H-pyrrol-3-yl)-1-methyl-1H-pyrazole (CAS: 1545510-85-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrrole-pyrazole hybrid structure, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key breakthroughs in the study of this compound is its role as a modulator of specific biological pathways. Researchers have identified its interaction with certain protein kinases and receptors, which are critical in the regulation of cellular processes such as proliferation, apoptosis, and immune response. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(2,5-Dihydro-1H-pyrrol-3-yl)-1-methyl-1H-pyrazole exhibits selective inhibition of the JAK-STAT signaling pathway, making it a potential candidate for the treatment of autoimmune diseases and certain cancers.

In addition to its biological activity, significant progress has been made in the synthetic chemistry of this compound. A recent report in Organic Letters detailed a novel, high-yield synthesis method for 5-(2,5-Dihydro-1H-pyrrol-3-yl)-1-methyl-1H-pyrazole, which involves a catalytic cyclization reaction under mild conditions. This advancement not only improves the scalability of production but also reduces the environmental impact associated with traditional synthetic routes. The optimized method has been validated in pilot-scale experiments, paving the way for industrial applications.

Pharmacokinetic studies have also shed light on the compound's bioavailability and metabolic stability. Research conducted in 2024 and published in Drug Metabolism and Disposition revealed that 5-(2,5-Dihydro-1H-pyrrol-3-yl)-1-methyl-1H-pyrazole has favorable absorption and distribution profiles in preclinical models. However, its metabolism involves cytochrome P450 enzymes, which may necessitate the development of prodrugs or formulation strategies to enhance its therapeutic efficacy in humans.

Looking ahead, the potential applications of 5-(2,5-Dihydro-1H-pyrrol-3-yl)-1-methyl-1H-pyrazole are vast. Ongoing clinical trials are investigating its efficacy in combination therapies for resistant cancers, while computational studies are exploring its use as a scaffold for the design of next-generation small-molecule drugs. The compound's versatility and unique chemical properties position it as a valuable asset in the ongoing quest for innovative therapeutics.

In conclusion, the recent research on 5-(2,5-Dihydro-1H-pyrrol-3-yl)-1-methyl-1H-pyrazole (CAS: 1545510-85-7) highlights its multifaceted potential in drug discovery and development. From its synthetic optimization to its biological activity and pharmacokinetic properties, this compound represents a promising avenue for future pharmaceutical innovations. Continued interdisciplinary collaboration will be essential to fully unlock its therapeutic capabilities and translate these findings into clinical benefits.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.